Pedunculosumoside F

Catalog No.
S12866017
CAS No.
1283600-08-7
M.F
C28H32O17
M. Wt
640.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Pedunculosumoside F

CAS Number

1283600-08-7

Product Name

Pedunculosumoside F

IUPAC Name

5-hydroxy-3-(hydroxymethyl)-2-[3-hydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one

Molecular Formula

C28H32O17

Molecular Weight

640.5 g/mol

InChI

InChI=1S/C28H32O17/c29-6-11-19(34)18-13(33)4-10(41-27-24(39)22(37)20(35)16(7-30)44-27)5-15(18)42-26(11)9-1-2-14(12(32)3-9)43-28-25(40)23(38)21(36)17(8-31)45-28/h1-5,16-17,20-25,27-33,35-40H,6-8H2/t16-,17-,20-,21-,22+,23+,24-,25-,27-,28-/m1/s1

InChI Key

VWMQUPAZXJVKFZ-KJBTZJKUSA-N

Canonical SMILES

C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)CO)O)O)O)O)CO)O)OC5C(C(C(C(O5)CO)O)O)O

Isomeric SMILES

C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)CO)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O

Pedunculosumoside F is a homoflavonoid glycoside that is ophioglonol attached to beta-D-glucopyranosyl residues at positions 7 and 4' respectively via glycosidic linkages. It has been isolated from the whole plants of Ophioglossum pedunculosum. It has a role as a metabolite and a plant metabolite. It is a beta-D-glucoside, a homoflavonoid glycoside and a hydroxy homoflavonoid. It is functionally related to an ophioglonol.
Pedunculosumoside F is a natural product found in Ophioglossum pedunculosum with data available.

Pedunculosumoside F is a specialized compound classified under the category of glycosides, specifically a type of beta-D-glucoside. It is derived from natural sources, particularly plants, and is characterized by its unique glycosidic structure which influences its biological activity and interactions. The compound has garnered interest for its potential therapeutic properties, particularly in pharmacology and biochemistry.

Pedunculosumoside F exhibits a range of biological activities that make it a subject of interest in medicinal chemistry. Preliminary studies suggest that it may possess anti-inflammatory, antioxidant, and potential anticancer properties. Its mechanism of action is believed to involve modulation of signaling pathways related to inflammation and cell proliferation.

The synthesis of Pedunculosumoside F can be achieved through several methods:

  • Natural Extraction: The most common method involves isolating the compound from plant sources where it naturally occurs.
  • Chemical Synthesis: Laboratory synthesis can be performed using glycosylation reactions, where a sugar moiety is attached to an aglycone.
  • Biotechnological Approaches: Enzymatic synthesis using glycosyltransferases can also be employed to produce Pedunculosumoside F with high specificity and yield.

Pedunculosumoside F has potential applications in various fields:

  • Pharmaceuticals: Due to its biological activities, it may serve as an active ingredient in drugs aimed at treating inflammatory diseases or cancers.
  • Nutraceuticals: Its antioxidant properties could make it suitable for inclusion in dietary supplements.
  • Cosmetics: The compound's skin-protective effects may be harnessed in skincare formulations.

Research into the interaction of Pedunculosumoside F with other biomolecules is ongoing. Initial studies indicate that it may interact with proteins involved in inflammatory responses, potentially influencing their activity. Further investigation into its pharmacokinetics and pharmacodynamics will provide deeper insights into its interactions within biological systems.

Pedunculosumoside F shares similarities with other glycosides but possesses unique characteristics that distinguish it:

Compound NameStructure TypeBiological ActivitySource
Pedunculosumoside AGlycosideAntioxidant, anti-inflammatoryPlant-derived
RutinFlavonoid glycosideAntioxidant, cardiovascular healthBuckwheat, citrus
QuercetinFlavonoidAntioxidant, anti-inflammatoryOnions, apples

Uniqueness: While many glycosides exhibit antioxidant properties, Pedunculosumoside F's specific structural features may confer unique mechanisms of action or enhanced efficacy against particular health conditions.

XLogP3

-2.2

Hydrogen Bond Acceptor Count

17

Hydrogen Bond Donor Count

11

Exact Mass

640.16394955 g/mol

Monoisotopic Mass

640.16394955 g/mol

Heavy Atom Count

45

Dates

Last modified: 08-10-2024

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